Tetrafluorouranium
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Overview
Description
Tetrafluorouranium, also known as uranium tetrafluoride, is an inorganic compound with the chemical formula UF₄. It is a green crystalline solid with low solubility in water and an insignificant vapor pressure. This compound is an important intermediate in the uranium refining industry and is commonly referred to as "green salt" .
Preparation Methods
Tetrafluorouranium can be prepared through several methods:
Fluidized Bed Reaction: Uranium dioxide (UO₂) reacts with hydrogen fluoride (HF) in a fluidized bed reactor.
Wet Chemical Precipitation: Triuranium octoxide (U₃O₈) is first converted to uranyl chloride, then reduced to uranium(IV) chloride using tin(II) chloride.
Reaction with Hydrogen Gas: Uranium hexafluoride (UF₆) reacts with hydrogen gas in a vertical tube-type reactor to form this compound.
Chemical Reactions Analysis
Tetrafluorouranium undergoes various chemical reactions:
Oxidation: It reacts with fluorine gas to form uranium pentafluoride (UF₅) and then uranium hexafluoride (UF₆)[ 2 \text{UF}_4 + \text{F}_2 \rightarrow 2 \text{UF}_5 ] [ 2 \text{UF}_5 + \text{F}_2 \rightarrow 2 \text{UF}_6 ]
Reduction: It is reduced by magnesium to produce uranium metal[ \text{UF}_4 + 2 \text{Mg} \rightarrow \text{U} + 2 \text{MgF}_2 ]
Scientific Research Applications
Tetrafluorouranium has several scientific research applications:
Nuclear Industry: It is used as an intermediate in the production of uranium hexafluoride (UF₆), which is essential for uranium enrichment processes.
Nuclear Forensics: Its unique Raman spectral properties make it useful for identifying and characterizing uranium compounds in nuclear forensics.
Molten Salt Reactors: This compound is used as a core material in molten salt reactors due to its favorable neutron economy and chemical stability.
Mechanism of Action
The mechanism of action of tetrafluorouranium primarily involves its role as an intermediate in the uranium refining process. It facilitates the conversion of uranium dioxide to uranium hexafluoride, which is then used for isotope separation and enrichment. The molecular targets and pathways involved include the interaction with fluorine and hydrogen fluoride to form various uranium fluorides .
Comparison with Similar Compounds
Tetrafluorouranium can be compared with other uranium fluorides:
Uranium Hexafluoride (UF₆): Unlike this compound, uranium hexafluoride is a volatile compound used in the gaseous diffusion and centrifuge methods for uranium enrichment.
Uranium Pentafluoride (UF₅): This compound is an intermediate formed during the oxidation of this compound.
Uranium Trifluoride (UF₃): Uranium trifluoride is less commonly studied and primarily of academic interest.
This compound stands out due to its stability and role as a key intermediate in the nuclear fuel cycle.
Properties
CAS No. |
10049-14-6 |
---|---|
Molecular Formula |
F4U |
Molecular Weight |
314.0225 g/mol |
IUPAC Name |
uranium(4+);tetrafluoride |
InChI |
InChI=1S/4FH.U/h4*1H;/q;;;;+4/p-4 |
InChI Key |
MZFRHHGRNOIMLW-UHFFFAOYSA-J |
SMILES |
F[U](F)(F)F |
Canonical SMILES |
[F-].[F-].[F-].[F-].[U+4] |
10049-14-6 | |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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